Cas no 402-10-8 (3-Bromo-4-methoxybenzotrifluoride)

• Product Name: 3-Bromo-4-methoxybenzotrifluoride
• CAS No: 402-10-8
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD03789249
• CID: 1029230
• PubChem ID: 2757033
• Update Time: 2025-08-02

3-Bromo-4-methoxybenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methoxy-4-(trifluoromethyl)benzene
• 2-Bromo-4-(trifluoromethyl)anisole
• Potassium (3-bromo-4-methoxyphenyl)trifluoroborate
• 2-Brom-4-trifluormethyl-anisol
• 3-Bromo-4-methoxybenzotrifluoride
• 3-Bromo-4-methoxybenzotrifluoride2-Methoxy-5-trifluoromethyl bromobenzene
• 2-Bromo-1-methoxy-4-trifluoromethylbenzene
• SY067598
• 3-Bromo-4-methoxybenzotrifluoride2-Methoxy-5-trifluoromethylbromobenzene
• CS-0103375
• AB16111
• MFCD03789249
• DB-204324
• AKOS015956520
• TS-00815
• DTXSID80373709
• SCHEMBL1094342
• A824981
• 3-bromo-4-methoxybenzotrifluoride, AldrichCPR
• 2-bromo-1-methoxy-4-trifluoromethyl-benzene
• 2-Methoxy-5-(trifluoromethyl)bromobenzene
• Benzene, 2-bromo-1-methoxy-4-(trifluoromethyl)-
• 402-10-8
• s11381

• MDL： MFCD03789249
• Inchi： 1S/C8H6BrF3O/c1-13-7-3-2-5(4-6(7)9)8(10,11)12/h2-4H,1H3
• InChI Key： OWUAHASLKZBQTD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 253.95500
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.6344 g/cm3 (20 ºC)
• Boiling Point: 90-92 ºC (10 Torr)
• Flash Point: 97.6±11.6 ºC,
• Refractive Index: 1.4968 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 9.23000
• LogP: 3.47650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Bromo-4-methoxybenzotrifluoride

3-Bromo-4-methoxybenzotrifluoride: A Comprehensive Overview

3-Bromo-4-methoxybenzotrifluoride, identified by the CAS registry number 402-10-8, is a significant compound in the field of organic chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various scientific domains. The molecule consists of a benzene ring substituted with a bromine atom at the 3-position and a methoxy group at the 4-position, along with a trifluoromethyl group attached to the benzene ring. This combination of substituents imparts distinctive chemical properties to the compound, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 3-Bromo-4-methoxybenzotrifluoride involves a series of well-established organic reactions. The process typically begins with the preparation of the benzene derivative, followed by the introduction of the bromine and methoxy groups at specific positions. The substitution reactions are carefully controlled to ensure high purity and yield. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, contributing to the compound's accessibility in research settings.

In terms of applications, 3-Bromo-4-methoxybenzotrifluoride has found utility in several areas. Its electron-withdrawing trifluoromethyl group makes it an attractive candidate for use in pharmaceuticals, where such groups are often employed to modulate drug properties such as solubility and bioavailability. Additionally, the compound is being explored for its potential in agrochemicals, where it may serve as an active ingredient or intermediate in the synthesis of pesticides and herbicides.

Recent studies have delved into the electronic properties of 3-Bromo-4-methoxybenzotrifluoride, particularly its reactivity under various conditions. Researchers have reported that the compound exhibits unique reactivity patterns due to the interplay between its substituents. For instance, the bromine atom acts as an electron-withdrawing group, while the methoxy group donates electron density through resonance effects. This balance of electronic effects influences the compound's behavior in both synthetic and analytical chemistry contexts.

The compound's stability under different environmental conditions has also been a focus of recent investigations. Studies indicate that 3-Bromo-4-methoxybenzotrifluoride demonstrates remarkable thermal stability, making it suitable for high-temperature applications. Furthermore, its resistance to hydrolysis under acidic and basic conditions underscores its potential for use in harsh chemical environments.

In conclusion, 3-Bromo-4-methoxybenzotrifluoride (CAS No. 402-10-8) stands out as a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and chemical properties continue to drive research aimed at unlocking its full potential. As advancements in synthetic methodologies and material science progress, this compound is poised to play an increasingly important role in both academic and industrial settings.